![molecular formula C18H24N2O4 B4773540 ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate](/img/structure/B4773540.png)
ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate, also known as EBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EBPC belongs to the class of piperidinecarboxylic acid derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The mechanism of action of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate is not fully understood. However, it is believed that ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate exerts its pharmacological effects by modulating the activity of various receptors and enzymes in the body. ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to interact with the opioid receptors, which are involved in the regulation of pain and inflammation. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects
ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to reduce pain and inflammation by modulating the activity of the opioid receptors and inhibiting the activity of COX-2. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells. This suggests that ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate may have potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has several advantages for lab experiments. It is easy to synthesize and is available in high purity. It has also been extensively studied for its pharmacological properties, making it a well-characterized compound. However, there are some limitations to using ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate in lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. One area of research is the development of more potent and selective analogs of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. This could lead to the development of more effective analgesics and anti-inflammatory agents. Another area of research is the investigation of the potential anti-cancer properties of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. This could lead to the development of new cancer therapies. Finally, the mechanism of action of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate needs to be further elucidated in order to fully understand its pharmacological effects.
Scientific Research Applications
Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent analgesic, anti-inflammatory, and anti-tumor properties. ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been tested in various animal models of pain and inflammation, and it has been found to be effective in reducing pain and inflammation. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has shown promising results in inhibiting the growth of various cancer cells, including breast, lung, and prostate cancer cells.
properties
IUPAC Name |
ethyl 1-(3-benzamidopropanoyl)piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-2-24-18(23)15-9-12-20(13-10-15)16(21)8-11-19-17(22)14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZCKIPXOTAZAEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CCNC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-[N-(phenylcarbonyl)-beta-alanyl]piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.